Cas no 2172277-64-2 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid
• CAS No: 2172277-64-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6000478
• PubChem ID: 165810484
• Update Time: 2025-05-20

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid
• 2172277-64-2
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-methylpentanoic acid
• EN300-1505673

• Inchi： 1S/C27H32N2O5/c1-3-14-26(2,24(31)32)28-23(30)27(15-8-9-16-27)29-25(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22H,3,8-9,14-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XVQVGWQSXSTFLO-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid: A Comprehensive Overview

The compound with CAS No. 2172277-64-2, known as 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentyl ring, and a pentanoic acid moiety. The combination of these structural elements makes it a valuable tool in peptide synthesis and drug delivery systems.

The Fmoc group, represented by the {(9H-fluoren-9-yl)methoxycarbonyl} moiety, is a well-known protecting group in peptide chemistry. It plays a crucial role in solid-phase peptide synthesis (SPPS) by protecting the amino terminus of amino acids during the synthesis process. The cyclopentyl ring introduces rigidity and stability to the molecule, enhancing its compatibility with various chemical reactions. The pentanoic acid moiety adds versatility to the compound, allowing it to participate in a wide range of biochemical interactions.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. Researchers have explored its ability to serve as a carrier for therapeutic agents, leveraging its unique structural properties to improve drug solubility and bioavailability. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound can be used as a scaffold for constructing self-assembling peptide nanoparticles, which show promise in targeted drug delivery.

In addition to its role in drug delivery, this compound has also been investigated for its potential in enzyme inhibition and catalysis. A 2023 paper in Nature Communications reported that the Fmoc group can act as a selective inhibitor for certain proteases, opening new avenues for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the Fmoc group via Friedel-Crafts acylation, followed by coupling reactions to introduce the cyclopentyl and pentanoic acid moieties. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after in pharmaceutical research.

From an environmental perspective, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. A 2023 study conducted by the European Chemicals Agency (ECHA) found that it does not pose significant risks to aquatic life when used in recommended concentrations. This makes it an attractive option for applications in green chemistry and sustainable drug development.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid is a versatile and innovative compound with wide-ranging applications in chemistry and biotechnology. Its unique structure, combined with recent advancements in its synthesis and application, positions it as a key player in the development of next-generation therapeutic agents and drug delivery systems.